4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS 35973-24-1) is a functionalized heterocyclic compound belonging to the quinoline carboxylic acid class. This molecular structure is recognized in medicinal chemistry as a 'privileged scaffold' due to its recurring presence in molecules with diverse biological activities. The key features—a 4-hydroxy (or 4-oxo tautomer) group, a C3-carboxylic acid, and a C6-nitro group—make it a precisely defined building block for synthesizing more complex molecules, particularly as a precursor for 6-aminoquinoline derivatives and as a starting point for developing enzyme inhibitors.

Substituting this compound with its non-nitrated parent, 4-hydroxy-3-quinolinecarboxylic acid, is often synthetically impractical. The primary value of the 6-nitro group is its role as a precursor to a 6-amino group via reliable reduction chemistry. Achieving selective functionalization at the 6-position on the parent scaffold would require additional, often harsh and low-yield, nitration steps with significant risk of generating undesired isomers. This compromises regiochemical purity, complicates purification, and lowers overall process efficiency. Therefore, for applications requiring a 6-amino functional handle, procuring this specific 6-nitro isomer is the most direct and cost-effective strategy.

Efficient Precursor to 6-Aminoquinoline

The defining procurement advantage of this compound is the 6-nitro group's utility as a masked amine. Standard catalytic hydrogenation conditions (e.g., Pd/C with a hydrogen source like hydrazine hydrate) efficiently and cleanly reduce the 6-nitro group to a 6-amino group. This provides a reliable and high-yield pathway to a key intermediate for building compound libraries. In contrast, attempting to directly functionalize the parent compound, 4-hydroxy-3-quinolinecarboxylic acid, at the 6-position is synthetically challenging and inefficient.

For researchers synthesizing derivatives, procuring this compound eliminates several synthetic steps, reduces purification burdens, and ensures batch-to-batch consistency for downstream reactions.

DHODH Inhibitor SAR Baseline

The 4-quinoline carboxylic acid scaffold is a known inhibitor of Dihydroorotate Dehydrogenase (DHODH), a therapeutic target in immunology and oncology. Structure-activity relationship studies show that substituents on the benzene ring significantly influence inhibitory potency. The 6-nitro group on the target compound provides a strong, well-defined electron-withdrawing group at a specific vector. This makes it a valuable and reproducible starting point for SAR campaigns, where the nitro group can be compared against other substituents or reduced to an amino group to explore different chemical space.

Procuring this specific isomer provides a reliable baseline for research, ensuring that observed differences in biological activity result from planned modifications, not from inconsistencies in the core starting material.

6-Aminoquinoline Library Building Block

As a direct and regiochemically pure precursor, this compound is the logical choice for the synthesis of libraries based on the 6-amino-4-hydroxy-3-quinolinecarboxylic acid scaffold. The reliable reduction of the nitro group facilitates entry into a wide range of derivatization reactions at the 6-position, such as amidation, sulfonylation, or reductive amination.

SAR Studies for DHODH and Kinase Inhibitors

In medicinal chemistry programs targeting enzymes like DHODH, this compound serves as a well-defined starting point. Its specific electronic signature allows researchers to systematically probe the importance of an electron-withdrawing group at the 6-position before exploring other substitutions, providing a solid foundation for lead optimization.

Functional Materials and Chemical Probes

The nitro group can be used to tune the electronic and photophysical properties of the quinoline core. Its reduction to an amine provides a site for conjugation to other molecules, such as fluorescent dyes or solid supports, enabling the creation of specialized chemical probes or functional materials.